Ferric bromide

Specification

• CAS No.: 10031-26-2
• Molecular Formula: Br3Fe
• Molecular Weight: 295.56 g/mol
• IUPAC Name: iron(3+);tribromide
• Standard InChI: InChI=1S/3BrH.Fe/h3*1H;/q;;;+3/p-3
• Standard InChI Key: FEONEKOZSGPOFN-UHFFFAOYSA-K
• SMILES: [Fe+3].[Br-].[Br-].[Br-]
• Canonical SMILES: [Fe+3].[Br-].[Br-].[Br-]

Introduction

Physical and Chemical Properties

Ferric bromide is characterized by its distinctive reddish-brown to dark red crystalline appearance, forming hexagonal, rhombic plates in its solid state. This inorganic compound belongs to the family of transition metal bromides, with iron in the +3 oxidation state.

Basic Properties

The fundamental physical and chemical properties of ferric bromide are summarized in Table 1:

Property	Value/Description
Chemical Formula	FeBr₃
Molecular Weight	295.56 g/mol
CAS Number	10031-26-2
Appearance	Dark red to reddish-brown crystalline solid
Odor	Odorless
Physical Form	Crystalline; dark red or black hexagonal, rhombic plates
Melting Point	Decomposes (above 200°C)
Sensitivity	Light sensitive and hygroscopic
IUPAC Name	iron(3+);tribromide
InChI	InChI=1S/3BrH.Fe/h3*1H;/q;;;+3/p-3
InChI Key	FEONEKOZSGPOFN-UHFFFAOYSA-K
Canonical SMILES	[Fe+3].[Br-].[Br-].[Br-]

The compound exhibits notable solubility characteristics, being soluble in water (forming acidic solutions), methanol, diethyl ether, acetic acid, DMF, acetonitrile, benzene, and toluene. This solubility profile enhances its utility in various chemical applications and synthetic protocols.

Structural Characteristics

Structurally, ferric bromide forms a polymeric arrangement featuring six-coordinate, octahedral iron centers. X-ray diffraction studies confirm that it adopts the rhombohedral BiI₃-type structure with space group R-3. This structural configuration influences its reactivity and catalytic properties, particularly in Lewis acid-mediated transformations.

Synthesis and Preparation Methods

Though commercially available for most applications, ferric bromide can be synthesized through several methods, with the direct combination of iron and bromine being the most common approach.

Laboratory Preparation

The primary synthetic route involves the direct reaction between iron metal and bromine gas, as represented by the following chemical equation:

2Fe + 3Br₂ → 2FeBr₃

This reaction is highly exothermic, releasing significant heat during the process. The resulting product can be purified through sublimation, a process where the substance transitions directly from a solid to a gas phase without passing through a liquid state.

Purification Techniques

For obtaining high-purity ferric bromide, sublimation under vacuum conditions is the preferred method. When iron powder reacts with anhydrous bromine under vacuum, ferric bromide can be sublimed and collected as black shiny plates. This purification technique removes potential impurities and yields anhydrous ferric bromide suitable for sensitive chemical applications.

Chemical Reactivity and Behavior

Ferric bromide demonstrates distinctive chemical behavior, particularly regarding its stability, decomposition pathways, and reactivity patterns.

Thermal Decomposition

When heated above 200°C, ferric bromide undergoes thermal decomposition to form ferrous bromide (iron(II) bromide) with the release of bromine gas:

2FeBr₃ → 2FeBr₂ + Br₂

More specifically, when heated between 122-130°C under vacuum conditions, bromine evolves from the system, leaving behind iron(II) bromide. This thermal behavior distinguishes ferric bromide from other iron halides and influences its handling requirements.

Stability and Reactivity

Ferric bromide exhibits lower stability compared to iron(III) chloride, reflecting the reduced oxidizing power of bromine relative to chlorine. The compound is hygroscopic, readily absorbing moisture from the air, and loses bromine upon exposure to air and light. This chemical instability necessitates careful storage and handling protocols.

Notably, iron(III) iodide is unstable due to the ability of iron(III) to oxidize iodide ions, highlighting the relative position of ferric bromide in the stability hierarchy of iron trihalides.

Applications in Chemistry

Ferric bromide serves diverse functions across multiple chemical disciplines, with its Lewis acid properties being particularly valuable in various transformations.

Catalytic Applications

As a Lewis acid catalyst, ferric bromide facilitates numerous organic reactions, including:

• Bromination Reactions: It catalyzes both electrophilic and radical bromination of aromatic compounds.

• Oxidation Reactions: Acts as an oxidizing agent for alcohols, sulfides, aromatic alkynes, and allyltin compounds.

• Halogen Exchange Reactions: Facilitates the conversion of alkyl chlorides to bromides using hydrogen bromide.

• Addition Reactions: Promotes the addition of benzylic alcohols to aromatic alkynes, yielding alkenyl halides with high regio- and stereoselectivity.

Organic Synthesis Applications

In organic synthesis, ferric bromide serves critical functions beyond simple catalysis:

• Friedel-Crafts Reactions: Catalyzes alkylation and acylation reactions, facilitating carbon-carbon bond formation.

• Synthesis of Brominated Compounds: Essential in producing brominated derivatives used in pharmaceuticals, agrochemicals, and fine chemicals.

• Vinyl Bromide Synthesis: Functions as a reagent in the preparation of vinyl bromides, which are valuable synthetic intermediates.

Environmental and Analytical Applications

Recent research has explored ferric bromide's role in environmental chemistry and analytical applications:

• Photochemical Processes: Studies have demonstrated iron(III)-induced activation of chloride and bromide from modeled salt pans, with ferric bromide playing a key role in atmospheric halogen chemistry.

• Laboratory Analysis: Used in detecting and quantifying bromine in organic compounds.

• Bromine Recovery: Applied in industrial processes for extracting bromine from its compounds.

Research Developments

Recent scientific investigations have expanded our understanding of ferric bromide's behavior and applications across multiple domains.

Catalytic Mechanism Studies

Research into the catalytic mechanisms of ferric bromide has yielded significant insights, particularly regarding bromination reactions. A detailed study on iron(III) bromide-catalyzed bromination of 2-tert-butylpyrene revealed the regioselective formation of mono-, di-, tri-, and tetra-bromopyrenes. In this process, ferric bromide was found to release steric hindrance or lower the activation energy of the rearrangement, directing bromine atoms to the K-region (positions 5- and 9-) instead of the more reactive 6- and 8-positions when iron powder was present.

The authors employed theoretical calculations and experimental methods to probe this mechanism, isolating and characterizing intermediate bromopyrene derivatives using NMR spectrometry, mass spectroscopy, and elemental analysis. This study demonstrates the sophisticated catalytic behavior of ferric bromide in controlling regioselectivity in aromatic bromination reactions.

Environmental Chemistry Investigations

Significant research has examined ferric bromide's role in environmental processes, particularly regarding halogen activation in atmospheric and aquatic systems. An investigation of iron(III)-induced activation of chloride and bromide from modeled salt pans revealed that ferric bromide substantially enhances the photochemical formation of atomic chlorine and bromine in the gas phase.

The experiments demonstrated that FeBr₃-doped NaCl salt samples exhibited chlorine production rates up to 10⁷ atoms cm⁻³ s⁻¹, exceeding the release from pure NaCl by more than an order of magnitude in an initially ozone-free environment at low NO. When bromide was present (0.5 wt% NaBr), part of the chlorine release was replaced by bromine, indicating complex halogen exchange processes mediated by iron(III).

This research has implications for understanding atmospheric chemistry, particularly in coastal environments where salt pans and iron-containing minerals interact with solar radiation.

Water Treatment Applications

Studies have also explored the effect of ferric and bromide ions on the formation and speciation of disinfection byproducts during chlorination processes in water treatment. Higher concentrations of bromide ions were found to significantly alter the speciation of formed trihalomethanes (THMs) and haloacetic acids (HAAs), with an observable shift toward brominated species. This research highlights the potential impact of ferric bromide on water quality and treatment processes.

Atom Transfer Radical Polymerization

Recent developments have demonstrated ferric bromide's utility in atom transfer radical polymerization (ATRP), where it functions as both a catalyst and initiator. In iron-catalyzed ATRP, ferric bromide participates in the reversible activation and deactivation of alkyl halides, enabling controlled radical polymerization. Compared to traditional copper-based catalysts, iron(III) bromide offers advantages including lower cost, reduced toxicity, and enhanced environmental compatibility.